(7-Ethyl-3,3-dimethyl-2,3-dihydrobenzofuran-5-yl)boronic acid

• Molecular Formula: C12H17BO3
• Molecular Weight: 220.07 g/mol
• IUPAC Name: (7-ethyl-3,3-dimethyl-2H-1-benzofuran-5-yl)boronic acid
• InChI: InChI=1S/C12H17BO3/c1-4-8-5-9(13(14)15)6-10-11(8)16-7-12(10,2)3/h5-6,14-15H,4,7H2,1-3H3
• InChI Key: XGHBTNWZTDPHJW-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C2C(=C1)C(CO2)(C)C)CC)(O)O

Description

(7-Ethyl-3,3-dimethyl-2,3-dihydrobenzofuran-5-yl)boronic acid is a useful research compound. Its molecular formula is C12H17BO3 and its molecular weight is 220.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following General Procedure A and using 5-bromo-3,3-dimethyl-7-ethyl-2,3-dihydro-benzofuran (Intermediate 14, 0.76 g, 3 mmol), 15 mL of anhydrous tetrahydrofuran, 1.7M solution of t-butyllithium in n-pentane (3.53 mL, 6 mmol) and trimethyl borate (0.75 mL, 7 mmol), the title compound was obtained as a foam that was used as such for the next step without purification and characterization.